Cas no 559-57-9 ((3beta,5beta,12beta,16beta)-3,12,14,16-tetrahydroxycard-20(22)-enolide)

• Product Name: (3beta,5beta,12beta,16beta)-3,12,14,16-tetrahydroxycard-20(22)-enolide
• CAS No: 559-57-9
• MF: C₂₃H₃₄O₆
• MW: 406.512467861176
• CID: 1596651
• PubChem ID: 15558753
• Update Time: 2025-04-21

(3beta,5beta,12beta,16beta)-3,12,14,16-tetrahydroxycard-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

• (3beta,5beta,12beta,16beta)-3,12,14,16-tetrahydroxycard-20(22)-enolide
• (3b,5b,12b,16b)-3,12,14,16-Tetrahydroxycard-20(22)-enolide
• 12-Hydroxygitoxigenin
• 16-Hydroxydigoxigenin
• 3b,12b,14,16b-Tetrahydroxy-5b-card-20(22)-enolide
• LogP
• Q27117372
• LMST01120002
• DIGINATIGENIN [MI]
• 3-[(3S,5R,8R,9S,10S,12R,13S,14S,16S,17R)-3,12,14,16-tetrahydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• 3beta,12beta,14,16beta-tetrahydroxy-5beta-card-20(22)-enolide
• DTXSID901024008
• CHEBI:38095
• BL7J6ZZ392
• CARD-20(22)-ENOLIDE, 3,12,14,16-TETRAHYDROXY-, (3.BETA.,5.BETA.,12.BETA.,16.BETA.)-
• diginatigenin
• UNII-BL7J6ZZ392
• 559-57-9
• Card-20(22)-enolide, 3,12,14,16-tetrahydroxy-, (3beta,5beta,12beta,16beta)-
• SCHEMBL1516755
• NS00093758

• Inchi： 1S/C23H34O6/c1-21-6-5-14(24)8-13(21)3-4-15-16(21)9-18(26)22(2)20(12-7-19(27)29-11-12)17(25)10-23(15,22)28/h7,13-18,20,24-26,28H,3-6,8-11H2,1-2H3/t13-,14+,15-,16+,17+,18-,20+,21+,22-,23+/m1/s1
• InChI Key： DICIZKAHXOVVHI-BOYBCVSISA-N
• SMILES： O[C@]12C[C@@H]([C@H](C3=CC(=O)OC3)[C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O)O)O

Computed Properties

• Exact Mass: 406.23553880g/mol
• Monoisotopic Mass: 406.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 632°C at 760 mmHg
• Flash Point: 218.4°C
• Refractive Index: 1.628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives